molecular formula C24H50Sn B8616655 Tributyl(dodec-1-EN-1-YL)stannane CAS No. 109898-24-0

Tributyl(dodec-1-EN-1-YL)stannane

Cat. No. B8616655
CAS RN: 109898-24-0
M. Wt: 457.4 g/mol
InChI Key: CCBQGTJUQNWMSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tributyl(dodec-1-EN-1-YL)stannane is a useful research compound. Its molecular formula is C24H50Sn and its molecular weight is 457.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tributyl(dodec-1-EN-1-YL)stannane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tributyl(dodec-1-EN-1-YL)stannane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

109898-24-0

Molecular Formula

C24H50Sn

Molecular Weight

457.4 g/mol

IUPAC Name

tributyl(dodec-1-enyl)stannane

InChI

InChI=1S/C12H23.3C4H9.Sn/c1-3-5-7-9-11-12-10-8-6-4-2;3*1-3-4-2;/h1,3H,4-12H2,2H3;3*1,3-4H2,2H3;

InChI Key

CCBQGTJUQNWMSM-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCC=C[Sn](CCCC)(CCCC)CCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-dodecyne (50.0 g), tributyltinhydride (109.4 g), and azobisisobutyronitrile (100 mg) was stirred at 95° C. for 3 hrs. The reaction mixture was cooled to 50° C. and evaporated. The residue was filtered through a column of silica, using hexane as the eluent. The appropriate fractions were collected and evaporated. The residue was dried under vacuum to give 131.7 g (96.0%) of tri-n-butyl-1-dodecenylstannane.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
109.4 g
Type
reactant
Reaction Step One
Quantity
100 mg
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.